Cas no 124377-60-2 (2-(2,6-Dimethyl-phenoxy)-propionic acid)

• Product Name: 2-(2,6-Dimethyl-phenoxy)-propionic acid
• CAS No: 124377-60-2
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.23
• CID: 1076138
• PubChem ID: 4779100

2-(2,6-Dimethyl-phenoxy)-propionic acid Properties

Names and Identifiers

• 2-(2,6-Dimethyl-phenoxy)-propionic acid
• (2R)-2-(2,6-dimethylphenoxy)propanoic acid
• (2S)-2-(2,6-dimethylphenoxy)propanoic acid
• 2-(2,6-Dimethyl-phenoxy)-propionsaeure
• AC1NGS1N
• ACMC-20duh1
• AN-329
• Propanoic acid, 2-(2,6-dimethylphenoxy)-
• AKOS BBB/286
• ASINEX-REAG BAS 16434998
• 2-(2,6-DIMETHYLPHENOXY)PROPANOIC ACID
• 2-(2,6-dimethylphenoxy) propionic acid
• CS-0442989
• AKOS000104025
• AKOS016343992
• (2RS)-2-(2,6-dimethylphenoxy)propionic acid
• YCBHDWAQGHERIL-UHFFFAOYSA-N
• DTXSID60406529
• 124377-60-2
• 23359-47-9
• AN-329/43320098
• STK319991
• SCHEMBL8935765

• MDL： MFCD04058214
• InChIKey： YCBHDWAQGHERIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-7-5-4-6-8(2)10(7)14-9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• SMILES： CC1=C(C(=CC=C1)C)OC(C)C(=O)O

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 306.7±27.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 115.9±17.2 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids